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Introduction

Effective dispersion of nanoparticles is a critical step in the development of nano-based
therapeutics and diagnostic agents. Agglomeration of nanoparticles can significantly alter their
physicochemical properties, leading to loss of efficacy, altered bioavailability, and potential
toxicity. Dispersing agents are therefore essential to ensure the stability and homogeneity of
nanoparticle formulations.

Oleth-2, a non-ionic surfactant, is the polyethylene glycol ether of oleyl alcohol, conforming to
the formula CHs(CH2)7CH=CH(CHz2)7CH2(OCH2CH2)nOH, where 'n' has an average value of 2.
Its amphiphilic nature, possessing both a hydrophobic oleyl tail and a short hydrophilic
polyethylene glycol head, allows it to function as an effective emulsifier, solubilizer, and
dispersing agent.[1][2] With a low Hydrophilic-Lipophilic Balance (HLB) of approximately 4.9,
Oleth-2 is particularly suited for stabilizing water-in-oil (w/o) emulsions and dispersing
hydrophobic nanoparticles in aqueous or non-aqueous media.[3][4][5]

These application notes provide a comprehensive overview of the potential use of Oleth-2 as a
dispersing agent for various nanopatrticle systems, along with detailed protocols for its
application in research and pharmaceutical development.

Physicochemical Properties of Oleth-2
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A thorough understanding of the physicochemical properties of Oleth-2 is crucial for its
effective application in nanoparticle dispersion.

Property Value | Description Reference(s)

Poly(oxy-1,2-ethanediyl),
.alpha.-9-(2)-
octadecenyl-.omega.-hydroxy

Chemical Name

(2 mol EO average molar ratio)

INCI Name Oleth-2 [6]
CAS Number 9004-98-2

Molecular Formula C22H4403 [7]
Molecular Weight ~356.6 g/mol [7]
Appearance Pale, straw-colored liquid [8]
HLB Value 4.9 [31[41[5]
Classification Non-ionic surfactant, Lipophilic ~ [1][3]

- Water solubility increases with
Solubility , [6]
the content of ethylene oxide.

) Emulsifying agent, Surfactant,
Functions _ _ . [11[9]
Dispersing agent, Solubilizer

Mechanism of Action as a Nanoparticle Dispersing
Agent

Oleth-2 is proposed to stabilize nanoparticle dispersions primarily through a steric hindrance
mechanism. The hydrophobic oleyl chain of the Oleth-2 molecule adsorbs onto the surface of
the nanopatrticle, while the short, hydrophilic di-ethylene glycol chain extends into the
continuous phase. This creates a physical barrier that prevents nanoparticles from approaching
each other and agglomerating due to van der Waals forces. In non-aqueous, non-polar media,
the hydrophilic heads may associate with each other, creating a stabilizing layer around the
nanoparticles.
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Nanoparticle Dispersion with Oleth-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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